Cas no 1073495-87-0 (3-Chloro-6-methoxy-1H-1,5naphthyridin-4-one)

• Product Name: 3-Chloro-6-methoxy-1H-1,5naphthyridin-4-one
• CAS No: 1073495-87-0
• MF: C₉H₇ClN₂O₂
• MW: 210.617080926895
• CID: 2142312
• PubChem ID: 57418810
• Update Time: 2025-07-21

3-Chloro-6-methoxy-1H-1,5naphthyridin-4-one Chemical and Physical Properties

Names and Identifiers

• 3-chloro-6-methoxy-1,5-Naphthyridin-4(1H)-one
• 3-Chloro-6-methoxy-[1,5]naphthyridin-4-ol
• 1,5-Naphthyridin-4-ol, 3-chloro-6-methoxy-
• BBRMUSGOTQCSET-UHFFFAOYSA-N
• 3-Chloro-6-methoxy-[1,5]-naphthyridin-4-ol
• 3-chloro-6-(methoxy)-1,5-naphthyridin-4-ol
• 3-chloro-6-(methyloxy)-1,5-naphthyridin-4-ol
• 3-chloro-4-hydroxy-6-methoxy-1,5-naphthyridine
• 3-Chloro-6-methoxy-1H-[1,5]naphthyridin-4-one
• 3-chloro-6-(methyloxy)-1,5-naphthyridin-4(1H)-one
• 3-Chloro-6-methoxy-1H-1,5naphthyridin-4-one

• Inchi： 1S/C9H7ClN2O2/c1-14-7-3-2-6-8(12-7)9(13)5(10)4-11-6/h2-4H,1H3,(H,11,13)
• InChI Key： BBRMUSGOTQCSET-UHFFFAOYSA-N
• SMILES： ClC1=CNC2C=CC(=NC=2C1=O)OC

Computed Properties

• Exact Mass: 210.02
• Monoisotopic Mass: 210.02
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 51.2
• XLogP3: 2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Naphthyridines

Additional information on 3-Chloro-6-methoxy-1H-1,5naphthyridin-4-one

Introduction to 3-Chloro-6-methoxy-1H-1,5naphthyridin-4-one (CAS No. 1073495-87-0) and Its Emerging Applications in Chemical Biology

3-Chloro-6-methoxy-1H-1,5naphthyridin-4-one, identified by the Chemical Abstracts Service Number (CAS No.) 1073495-87-0, is a heterocyclic compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and potential pharmacological applications. This naphthyridine derivative, characterized by a chloro substituent at the 3-position and a methoxy group at the 6-position, exhibits distinct electronic and steric characteristics that make it a valuable scaffold for drug discovery and molecular research.

The molecular structure of 3-Chloro-6-methoxy-1H-1,5naphthyridin-4-one consists of two fused pyridine rings, which contribute to its rigidity and stability. The presence of the chloro group enhances its reactivity, allowing for further functionalization through nucleophilic substitution reactions. Additionally, the methoxy group introduces a hydrophilic moiety, improving solubility in polar solvents and facilitating interactions with biological targets. These structural features have positioned this compound as a promising candidate for developing novel therapeutic agents.

In recent years, there has been growing interest in 3-Chloro-6-methoxy-1H-1,5naphthyridin-4-one due to its potential role in modulating various biological pathways. Research has demonstrated its efficacy in inhibiting certain enzymes and receptors involved in cancer progression, inflammation, and neurodegenerative diseases. For instance, studies have shown that derivatives of this compound can interact with kinases and transcription factors, thereby disrupting aberrant signaling cascades that contribute to disease pathogenesis.

One of the most compelling aspects of 3-Chloro-6-methoxy-1H-1,5naphthyridin-4-one is its versatility as a chemical probe. Its scaffold allows for modifications at multiple positions, enabling researchers to fine-tune its pharmacokinetic properties and target specificity. This adaptability has been exploited in high-throughput screening campaigns to identify lead compounds for further development. Moreover, computational modeling studies have suggested that structural analogs of this compound may exhibit enhanced binding affinity to specific protein targets, making them attractive candidates for drug design.

The synthesis of 3-Chloro-6-methoxy-1H-1,5naphthyridin-4-one involves multi-step organic transformations that highlight the compound's synthetic accessibility. Key steps include condensation reactions between appropriate precursors followed by chlorination and methylation at designated positions. Advances in synthetic methodologies have enabled more efficient and scalable production processes, reducing costs and improving yields. These improvements are crucial for translating laboratory findings into clinical applications.

From a medicinal chemistry perspective, 3-Chloro-6-methoxy-1H-1,5naphthyridin-4-one serves as an excellent starting point for structure-based drug design. Its rigid bicyclic core provides a stable framework for optimizing interactions with biological macromolecules. By leveraging computational tools such as molecular docking and dynamic simulations, researchers can predict how different analogs of this compound will bind to their targets. This approach has led to the identification of novel inhibitors with improved potency and selectivity.

The pharmacological profile of 3-Chloro-6-methoxy-1H-1,5naphthyridin-4-one is further illuminated by preclinical studies conducted in cell-based assays and animal models. These investigations have revealed promising results regarding its ability to modulate disease-relevant pathways without significant off-target effects. For example, studies in cancer models have demonstrated that treatment with this compound can inhibit tumor growth by disrupting essential signaling pathways such as MAPK and PI3K/Akt. Similarly, investigations into inflammatory diseases have shown its potential in reducing pro-inflammatory cytokine production.

The future direction of research on 3-Chloro-6-methoxy-1H-1,5naphthyridin-4-one is likely to focus on optimizing its pharmacological properties through structural modifications. By incorporating additional functional groups or exploring different substitution patterns, scientists aim to enhance its bioavailability and therapeutic efficacy. Additionally, exploring its potential in combination therapies may provide synergistic benefits when used alongside existing treatments.

From an industrial standpoint,3-Chloro - 6 - methoxy - 1 H - 1 , 5 naph thy rid ine - 4 - one (CAS No . 1073495 - 87 - 0 ) represents an important intermediate in pharmaceutical manufacturing . Its availability through established synthetic routes ensures that researchers can access high-quality material for their studies . As demand grows for innovative therapeutic agents , this compound is poised to play a significant role in advancing drug discovery efforts across multiple therapeutic areas . p >